N-benzyl-2,5-dimethyl-3-furamide

• IUPAC Name: N-benzyl-2,5-dimethylfuran-3-carboxamide
• InChI: InChI=1S/C14H15NO2/c1-10-8-13(11(2)17-10)14(16)15-9-12-6-4-3-5-7-12/h3-8H,9H2,1-2H3,(H,15,16)
• InChI Key: LINNVFYVDMHVSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NCC2=CC=CC=C2
• Molecular Formula: C14H15NO2
• Molecular Weight: 229.27 g/mol

Description

Synthesis Analysis

The synthesis of furamide derivatives often involves specific reactions that allow for the introduction of various functional groups, enhancing the compound's utility in further chemical reactions and applications. For instance, the enzymatic synthesis of semi-aromatic polyamides from furandicarboxylic acid demonstrates the versatility of furan-based compounds in polymer science, providing a basis for exploring the synthesis of N-benzyl-2,5-dimethyl-3-furamide and its derivatives (Jiang et al., 2016).

Molecular Structure Analysis

The molecular structure of furamide derivatives is crucial in determining their physical and chemical properties. X-ray crystallography and spectroscopic methods are common techniques for elucidating these structures. For example, the crystal structure analysis of related compounds reveals the planar configurations and hydrogen bonding patterns that could be similar in N-benzyl-2,5-dimethyl-3-furamide derivatives, affecting their reactivity and interaction with other molecules (Rodier et al., 1993).

Chemical Reactions and Properties

Furamide derivatives participate in various chemical reactions, including polymerization and coupling reactions, which can modify their properties for specific applications. The reactivity of these compounds often depends on their molecular structure, particularly the presence of electron-donating or withdrawing groups attached to the furamide moiety. Studies on the oxidative heterodimerization of allenamides and allenyl ketones, for example, highlight the potential for creating complex furamide-based structures with unique chemical properties (Ma et al., 2005).

Physical Properties Analysis

The physical properties of N-benzyl-2,5-dimethyl-3-furamide, such as solubility, melting point, and thermal stability, are influenced by its molecular structure. While specific studies on this compound are limited, insights can be drawn from research on similar furamide derivatives. For example, the synthesis and characterization of related compounds provide valuable information on their thermal properties, which could be analogous to those of N-benzyl-2,5-dimethyl-3-furamide (Jiang et al., 2016).

Mechanism of Action

Without specific context (such as biological activity), it’s challenging to define a ‘mechanism of action’ for a chemical compound.

Safety and Hazards

Without specific data, it’s difficult to comment on the safety and hazards of this compound. Standard safety procedures should be followed when handling and storing the compound.

Future Directions

Future studies could explore the synthesis, characterization, and potential applications of this compound. Its reactivity and behavior could be studied in the context of furan chemistry and amide chemistry.